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Compound of Interest

Compound Name: Delapril Hydrochloride

Cat. No.: B110345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and structural

characterization of Delapril Hydrochloride, an angiotensin-converting enzyme (ACE) inhibitor

used in the management of hypertension. This document details the chemical synthesis,

experimental protocols for structural elucidation, and key analytical data.

Chemical Synthesis of Delapril Hydrochloride
The synthesis of Delapril Hydrochloride is a multi-step process that begins with the formation

of the Delapril free base, which is subsequently converted to its hydrochloride salt. The

following sections outline the synthetic pathway and provide detailed experimental protocols.

Synthesis of Delapril Free Base
The synthesis of Delapril (N-(2,3-dihydro-1H-inden-2-yl)-N-[N-[1-(ethoxycarbonyl)-3-

phenylpropyl]-L-alanyl]glycine) involves the coupling of two key intermediates: N-(1-S-

carbethoxy-3-phenylpropyl)-S-alanine and sodium (indan-2-yl)glycinate.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b110345?utm_src=pdf-interest
https://www.benchchem.com/product/b110345?utm_src=pdf-body
https://www.benchchem.com/product/b110345?utm_src=pdf-body
https://www.benchchem.com/product/b110345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intermediate 1 Synthesis Intermediate 2 Synthesis

Final Product Formation

N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine

Activated N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine

Activation

Carbonyldiimidazole Tetrahydrofuran (Solvent)

Delapril Free Base

Coupling Reaction

Glycine

Sodium (indan-2-yl)glycinate

Reductive Amination

Indanone Sodium Methoxide Sodium Borohydride

Delapril_Hydrochloride

Acidification with HCl

Click to download full resolution via product page

Figure 1: Synthesis pathway of Delapril Hydrochloride.

Experimental Protocol for Delapril Synthesis:

This protocol is adapted from the process described in patent US20080015383A1.

Activation of N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine: In a round-bottom flask under a

nitrogen atmosphere, N-(1-S-carbethoxy-3-phenylpropyl)-S-alanine (4.60 g, 0.0163 mol) is

dissolved in tetrahydrofuran (40 ml). Carbonyl-diimidazole (2.90 g, 0.0179 mol) is added, and

the mixture is stirred at room temperature for 1 hour.

Coupling Reaction: To the solution from step 1, sodium (indan-2-yl)glycinate (4.90 g, 0.0163

mol, assuming 70% purity) is added. The reaction mixture is stirred for approximately 3 hours
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at room temperature.

Work-up and Isolation: The reaction mixture is diluted with water (20 ml) and then acidified to

a pH of 2-3 with 37% hydrochloric acid. The tetrahydrofuran is removed under reduced

pressure. The residue is then diluted with methanol (50 ml) and heated to 50°C. The solution

is allowed to cool to room temperature and left to stand for 10-15 hours, during which a

precipitate of Delapril forms.

Purification: The precipitate is collected by filtration, washed with a cold (0°C)

water/methanol mixture (5 ml), and dried in a vacuum oven at 50°C for 6-8 hours to yield the

Delapril free base. A yield of approximately 72% can be expected.

Conversion of Delapril to Delapril Hydrochloride
The final step is the conversion of the Delapril free base to its hydrochloride salt to improve its

stability and solubility.

Experimental Protocol for Hydrochloride Salt Formation:

Dissolution: The synthesized Delapril free base is dissolved in a suitable organic solvent,

such as diethyl ether or isopropanol.

Acidification: A solution of hydrochloric acid in an organic solvent (e.g., 4M HCl in dioxane or

isopropanolic HCl) is added dropwise to the stirred solution of the free base until the pH of

the mixture is acidic.

Precipitation and Isolation: The Delapril Hydrochloride will precipitate out of the solution.

The mixture may be cooled in an ice bath to maximize precipitation. The solid product is then

collected by filtration.

Drying: The collected solid is washed with a small amount of cold solvent (e.g., diethyl ether)

and dried under vacuum to yield Delapril Hydrochloride as a white to off-white solid.

Structural Characterization
The structural identity and purity of the synthesized Delapril Hydrochloride are confirmed

using a variety of analytical techniques.
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Figure 2: Workflow for the structural characterization of Delapril Hydrochloride.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Delapril Hydrochloride is

presented in the table below.

Property Value Reference

Molecular Formula C₂₆H₃₃ClN₂O₅ [1]

Molecular Weight 489.0 g/mol [1]

Appearance White to off-white solid

Melting Point 170.1 - 182.8 °C [2]

CAS Number 83435-67-0 [1]
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Spectroscopic Data
NMR spectroscopy is a powerful tool for elucidating the molecular structure of Delapril
Hydrochloride. While experimental spectra are not readily available in the public domain,

predicted chemical shifts can provide valuable guidance for structural confirmation.

Experimental Protocol for NMR Spectroscopy:

Sample Preparation: A sample of Delapril Hydrochloride (approximately 5-10 mg) is

dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer

(e.g., 400 MHz or higher). Standard pulse programs are used for both one-dimensional and

two-dimensional (e.g., COSY, HSQC, HMBC) experiments to aid in the complete assignment

of all proton and carbon signals.

Predicted ¹H and ¹³C NMR Data:

The following table presents predicted chemical shifts for the key structural motifs of Delapril
Hydrochloride. Actual experimental values may vary depending on the solvent and other

experimental conditions.
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Nucleus
Predicted Chemical
Shift (ppm)

Multiplicity Assignment

¹H 7.1 - 7.3 m Aromatic protons

4.1 - 4.3 q -OCH₂CH₃

1.2 - 1.4 t -OCH₂CH₃

2.5 - 3.0 m -CH₂-Ph, Indan -CH₂-

1.3 - 1.5 d -CH(CH₃)-

¹³C 170 - 175 s
Carbonyl carbons

(C=O)

125 - 145 s Aromatic carbons

60 - 65 s -OCH₂CH₃

50 - 60 s Aliphatic -CH- carbons

30 - 40 s
Aliphatic -CH₂-

carbons

14 - 20 s Methyl carbons (-CH₃)

FTIR spectroscopy is used to identify the functional groups present in the Delapril
Hydrochloride molecule.

Experimental Protocol for FTIR Spectroscopy:

Sample Preparation: A small amount of the solid sample is mixed with potassium bromide

(KBr) and pressed into a thin pellet. Alternatively, the spectrum can be recorded using an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The FTIR spectrum is recorded over the range of 4000-400 cm⁻¹.

Characteristic FTIR Absorption Bands:
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Wavenumber (cm⁻¹) Intensity Assignment

3300 - 2500 Broad

O-H stretch (carboxylic acid),

N-H stretch (amine

hydrochloride)

3000 - 2850 Medium C-H stretch (aliphatic)

~1735 Strong C=O stretch (ester)

~1720 Strong C=O stretch (carboxylic acid)

~1650 Strong C=O stretch (amide)

1600 - 1450 Medium C=C stretch (aromatic)

1250 - 1000 Strong
C-O stretch (ester, carboxylic

acid)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Delapril Hydrochloride.

Experimental Protocol for Mass Spectrometry:

Sample Introduction: The sample is introduced into the mass spectrometer via a suitable

ionization source, such as electrospray ionization (ESI).

Data Acquisition: The mass spectrum is acquired in positive ion mode. For tandem mass

spectrometry (MS/MS), the parent ion is selected and fragmented to obtain a product ion

spectrum.

Mass Spectrometry Data:

Parameter Value Reference

Ionization Mode ESI Positive [3]

Parent Ion (m/z)
453.1 [M+H]⁺ (for Delapril free

base)
[3]

Major Fragment Ion (m/z) 234.1 [3]
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The observed parent ion corresponds to the protonated molecule of the Delapril free base. The

fragmentation pattern can be used to confirm the connectivity of the different structural

components of the molecule.

Conclusion
This technical guide has provided a detailed overview of the synthesis and structural

characterization of Delapril Hydrochloride. The synthetic route, based on published patent

literature, offers a viable method for the preparation of this important pharmaceutical

compound. The outlined analytical techniques and corresponding data provide a robust

framework for the structural confirmation and quality control of the synthesized product. This

information is intended to be a valuable resource for researchers and professionals involved in

the development and manufacturing of Delapril Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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